Cas no 1881497-53-5 (2-tert-butyl-N-methylbenzene-1-sulfonamide)

• Product Name: 2-tert-butyl-N-methylbenzene-1-sulfonamide
• CAS No: 1881497-53-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5957965
• PubChem ID: 118909876
• Update Time: 2025-10-30

2-tert-butyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-N-methylbenzene-1-sulfonamide
• SCHEMBL17549760
• 1881497-53-5
• EN300-1453418

• Inchi： 1S/C11H17NO2S/c1-11(2,3)9-7-5-6-8-10(9)15(13,14)12-4/h5-8,12H,1-4H3
• InChI Key： OVSCJFRDIYRVAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)(C)C)(NC)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-tert-butyl-N-methylbenzene-1-sulfonamide

2-tert-butyl-N-methylbenzene-1-sulfonamide (CAS No. 1881497-53-5)

2-tert-butyl-N-methylbenzene-1-sulfonamide is a versatile organic compound with the CAS registry number 1881497-53-5. This compound belongs to the class of sulfonamides, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2-tert-butyl-N-methylbenzene-1-sulfonamide comprises a benzene ring substituted with a tert-butyl group at the 2-position and an N-methyl sulfonamide group at the 1-position. This unique substitution pattern imparts distinctive chemical properties, making it a valuable molecule in various research and industrial contexts.

Recent studies have highlighted the potential of 2-tert-butyl-N-methylbenzene-1-sulfonamide as a precursor for synthesizing bioactive compounds. Researchers have explored its role in medicinal chemistry, particularly in the development of inhibitors for key enzymes involved in metabolic disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. The tert-butyl group at the 2-position plays a critical role in enhancing the compound's lipophilicity, thereby improving its bioavailability.

In addition to its pharmaceutical applications, 2-tert-butyl-N-methylbenzene-1-sulfonamide has found utility in materials science. Its sulfonamide group can act as a nucleophile in click chemistry reactions, enabling the construction of complex molecular architectures. A notable example is its use as a building block for synthesizing polymeric materials with tailored electronic properties. A 2023 paper in *Macromolecules* reported that polymers incorporating this compound exhibit enhanced conductivity and thermal stability, making them suitable for use in flexible electronics.

The synthesis of 2-tert-butyl-N-methylbenzene-1-sulfonamide typically involves multi-step processes that combine nucleophilic aromatic substitution and sulfonation reactions. Recent advancements in catalytic methods have streamlined its production, reducing both cost and environmental impact. For example, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of this compound under mild conditions. These developments underscore its importance as a key intermediate in organic synthesis.

From an environmental standpoint, 2-tert-butyl-N-methylbenzene-1-sulfonamide has been evaluated for its biodegradability and ecotoxicological effects. Studies conducted under the auspices of the European Chemicals Agency (ECHA) indicate that it exhibits low toxicity to aquatic organisms when used within recommended limits. This information is crucial for ensuring its safe handling and disposal in industrial settings.

In conclusion, 2-tert-butyl-N-methylbenzene-1-sulfonamide (CAS No. 1881497-53-5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent research breakthroughs, positions it as an essential tool for advancing modern science and technology.